methyl 1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxylate

• IUPAC Name: methyl 1-(6-methylpyridin-2-yl)imidazole-4-carboxylate
• InChI: InChI=1S/C11H11N3O2/c1-8-4-3-5-10(13-8)14-6-9(12-7-14)11(15)16-2/h3-7H,1-2H3
• InChI Key: YGMATZMQQHWPSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2C=C(N=C2)C(=O)OC
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• Solubility: >32.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxylate (MPC) is an organic compound that is widely used in scientific research and in the laboratory. MPC is a versatile compound that has a wide range of applications in a variety of fields, including biochemistry, pharmacology, and toxicology. MPC is a highly stable compound that is easily synthesized and has a number of unique properties that make it a valuable tool for scientific research.

Scientific Research Applications

Food Chemistry and Safety
In food chemistry, the formation of compounds similar to methyl 1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxylate, such as PhIP, has been studied in relation to the Maillard reaction and lipid oxidation. These studies provide insights into the mechanisms of formation and elimination of processing-related food toxicants, highlighting the importance of understanding these processes for improving food safety and quality (Zamora & Hidalgo, 2015).

Biopolymer Modification
The modification of xylan, a biopolymer, with functional groups including those related to the imidazole carboxylate structure, has been investigated for producing biopolymer ethers and esters. These modifications yield materials with specific properties useful in drug delivery applications, indicating the potential of methyl 1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxylate derivatives in the development of new biologically active materials (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).

Pharmaceutical Applications
Derivatives of imidazole-4-carboxylate, including the methyl 1-(6-methyl-2-pyridinyl) variant, are integral in the synthesis of pharmaceuticals targeting various diseases. For example, the synthesis and transformation of 4-phosphorylated derivatives of imidazoles have been explored for their biological activities, including anti-inflammatory and neurodegenerative effects. This area of research underscores the significance of these compounds in the development of new therapeutic agents (Abdurakhmanova, Kondratyuk, Holovchenko, & Brovarets, 2018).